Superior Calcium-Phosphorus Compatibility in Parenteral Nutrition Admixtures
Calcium glycerophosphate (CaGP) demonstrates significantly greater solubility and compatibility in parenteral nutrition (PN) solutions compared to the conventional combination of calcium gluconate and inorganic phosphate (CG+P). This enhanced compatibility is a key differentiator for preventing precipitation, a critical safety and efficacy parameter in neonatal TPN [1][2].
| Evidence Dimension | In vitro solubility/compatibility in pediatric TPN solutions |
|---|---|
| Target Compound Data | CaGP remained soluble, allowing for higher Ca/P delivery without precipitation. |
| Comparator Or Baseline | Calcium Gluconate + KH2PO4/K2HPO4 (CG+P) |
| Quantified Difference | CaGP enabled doubling of Ca and P concentrations in TPN admixtures compared to CG+P under simulated neonatal unit conditions. |
| Conditions | In vitro conditions mimicking neonatal TPN (varying amino acid concentrations). |
Why This Matters
This superior compatibility allows clinicians to formulate stable, high-concentration calcium and phosphorus admixtures, directly addressing the challenge of inadequate mineral delivery in low-birth-weight infants and reducing the risk of catheter occlusion from precipitation.
- [1] Hanning RM, Mitchell MK, Atkinson SA. In vitro solubility of calcium glycerophosphate versus conventional mineral salts in pediatric parenteral nutrition solutions. J Pediatr Gastroenterol Nutr. 1989;9(1):67-72. View Source
- [2] Raupp P, von Kries R, Pfahl HG, Manz F. Glycero- vs glucose-phosphate in parenteral nutrition of premature infants: a comparative in vitro evaluation of calcium/phosphorus compatibility. JPEN J Parenter Enteral Nutr. 1991;15(4):469-473. View Source
